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Introduction

L-fucose, a deoxyhexose sugar, is a crucial component of various glycoconjugates in both
prokaryotes and eukaryotes. Its catabolism, which proceeds through the intermediate L-
fuculose, offers a unique window into the metabolic versatility of diverse microorganisms.
While the L-fucose metabolic pathway is well-characterized in the model organism Escherichia
coli, a comprehensive understanding of this process in non-model organisms is vital for fields
ranging from gut microbiology and industrial biotechnology to drug development. This technical
guide provides an in-depth exploration of L-fuculose metabolism in a range of non-model
bacteria and archaea, with a particular focus on the core enzymatic steps, regulatory
mechanisms, and experimental methodologies.

Core Metabolic Pathway

The canonical pathway for L-fuculose metabolism involves a three-step conversion of L-
fucose to intermediates that can enter central carbon metabolism. This pathway is conserved
with variations across different microbial species.

The core enzymes involved are:

e L-fucose isomerase (EC 5.3.1.25): Catalyzes the isomerization of L-fucose to L-fuculose.
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e L-fuculokinase (EC 2.7.1.51): Phosphorylates L-fuculose to L-fuculose-1-phosphate.

e L-fuculose-1-phosphate aldolase (EC 4.1.2.17): Cleaves L-fuculose-1-phosphate into

dihydroxyacetone phosphate (DHAP) and L-lactaldehyde.

DHAP directly enters glycolysis, while L-lactaldehyde can be further metabolized, often to 1,2-

propanediol under anaerobic conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

